Cas no 6936-60-3 ( )

  structure
  structure
Product Name: 
CAS No:6936-60-3
MF:C13H12N4O4S
MW:320.323781013489
CID:973542
PubChem ID:9561137
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
    • NSC22624
    • 6936-60-3
    • NSC-22624
    • MLS002638888
    • CHEMBL1958242
    • BDBM50484818
    • DTXSID50430010
    •  
    • Inchi: 1S/C13H12N4O4S/c14-11-5-7-12(8-6-11)22(20,21)16-15-9-10-3-1-2-4-13(10)17(18)19/h1-9,16H,14H2/b15-9+
    • InChI Key: WTLVWGZISQYGAK-OQLLNIDSSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 320.05806
  • Monoisotopic Mass: 320.05792605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 127.69
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